Cas no 2679926-52-2 ((2R)-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-2-carboxylic acid)
(2R)-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28278048
- 2679926-52-2
- (2R)-1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indole-2-carboxylic acid
- (2R)-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-2-carboxylic acid
-
- Inchi: 1S/C13H13NO4/c1-2-7-18-13(17)14-10-6-4-3-5-9(10)8-11(14)12(15)16/h2-6,11H,1,7-8H2,(H,15,16)/t11-/m1/s1
- InChI Key: PITQZBBWWYJLDQ-LLVKDONJSA-N
- SMILES: O(CC=C)C(N1C2C=CC=CC=2C[C@@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 247.08445790g/mol
- Monoisotopic Mass: 247.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 66.8Ų
(2R)-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28278048-0.05g |
(2R)-1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indole-2-carboxylic acid |
2679926-52-2 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-28278048-0.1g |
(2R)-1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indole-2-carboxylic acid |
2679926-52-2 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-28278048-0.25g |
(2R)-1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indole-2-carboxylic acid |
2679926-52-2 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-28278048-0.5g |
(2R)-1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indole-2-carboxylic acid |
2679926-52-2 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-28278048-1.0g |
(2R)-1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indole-2-carboxylic acid |
2679926-52-2 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-28278048-2.5g |
(2R)-1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indole-2-carboxylic acid |
2679926-52-2 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-28278048-5.0g |
(2R)-1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indole-2-carboxylic acid |
2679926-52-2 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 | |
| Enamine | EN300-28278048-10.0g |
(2R)-1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indole-2-carboxylic acid |
2679926-52-2 | 95.0% | 10.0g |
$2331.0 | 2025-03-19 | |
| Enamine | EN300-28278048-1g |
(2R)-1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indole-2-carboxylic acid |
2679926-52-2 | 1g |
$541.0 | 2023-09-09 | ||
| Enamine | EN300-28278048-5g |
(2R)-1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indole-2-carboxylic acid |
2679926-52-2 | 5g |
$1572.0 | 2023-09-09 |
(2R)-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-2-carboxylic acid Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on (2R)-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-2-carboxylic acid
Research Brief on (2R)-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-2-carboxylic acid (CAS: 2679926-52-2)
The compound (2R)-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-2-carboxylic acid (CAS: 2679926-52-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile synthetic intermediate and its role in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the importance of this chiral indole derivative in the development of novel protease inhibitors and enzyme modulators. The (2R)-configuration of the compound is particularly noteworthy, as it has been shown to exhibit enhanced binding affinity to specific biological targets compared to its (2S)-counterpart. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and enzymatic resolution, to achieve high enantiomeric purity of this compound, which is critical for its biological activity.
In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a key intermediate in the synthesis of a new class of indole-based inhibitors targeting the SARS-CoV-2 main protease. The study demonstrated that derivatives of (2R)-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-2-carboxylic acid exhibited potent inhibitory activity, with IC50 values in the low micromolar range. These findings suggest its potential utility in antiviral drug development.
Another area of active research involves the compound's application in peptide mimetics. Its unique structural features, including the indole scaffold and the propenyloxycarbonyl protecting group, make it an ideal candidate for the design of peptidomimetics that can modulate protein-protein interactions. Recent work published in Bioorganic & Medicinal Chemistry Letters has explored its incorporation into cyclic peptides, resulting in compounds with improved metabolic stability and target specificity.
From a synthetic chemistry perspective, several novel routes to access this compound have been developed. A 2024 report in Organic Letters described a streamlined synthesis using a palladium-catalyzed allylic substitution strategy, which offers advantages in terms of yield and scalability. This methodological advancement is particularly important for potential industrial-scale production of the compound and its derivatives.
Pharmacokinetic studies of related derivatives have shown promising results, with good oral bioavailability and favorable tissue distribution profiles. However, further optimization may be required to improve metabolic stability, as preliminary studies indicate that the propenyloxycarbonyl group may be susceptible to enzymatic cleavage in vivo. Current research efforts are focused on structural modifications to address this limitation while maintaining the compound's biological activity.
In conclusion, (2R)-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-2-carboxylic acid represents a valuable scaffold in medicinal chemistry with diverse applications. Its role in the development of protease inhibitors, peptide mimetics, and other therapeutic agents continues to be an active area of investigation. Future research directions may include expanding its applications to other disease targets, further optimizing its pharmacokinetic properties, and exploring novel synthetic approaches to enhance its accessibility for drug discovery programs.
2679926-52-2 ((2R)-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)